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Compound of Interest

Compound Name: 1-(2-Butoxyethoxy)ethanol

Cat. No.: B3053561 Get Quote

An In-Depth Technical Guide to the Physical Properties of 1-(2-Butoxyethoxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(2-Butoxyethoxy)ethanol, a high-boiling, colorless liquid with a mild odor, is a versatile

glycol ether with significant applications across various scientific and industrial fields.[1] Also

known by synonyms such as Diethylene Glycol Monobutyl Ether (DEGBE), Butyl Carbitol, and

Butyl Diglycol, its unique combination of ether and alcohol functional groups within its

molecular structure imparts excellent solvent properties.[1][2][3] This guide provides a

comprehensive overview of its core physical properties, crucial for its application in research,

particularly in formulation science, chemical synthesis, and drug development.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 1-(2-Butoxyethoxy)ethanol is
paramount for its effective and safe utilization in experimental design and application. The

following table summarizes its key physical constants.
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Property Value References

Molecular Formula C₈H₁₈O₃ [2][4]

Molecular Weight 162.23 g/mol [1][2]

CAS Number 112-34-5 [2]

Appearance Colorless, viscous liquid [1][3]

Odor Mild, pleasant, characteristic [1][2]

Boiling Point
Approximately 230-231 °C

(446-448 °F)
[2]

Melting Point -68 °C (-90.4 °F) [2][5]

Density
Approximately 0.953 - 0.967

g/mL at 20-25 °C
[2][6]

Flash Point
Approximately 78-100 °C (172-

212 °F) (closed cup)
[6][7]

Vapor Pressure
~0.01 - 30 mmHg at various

temperatures
[2][8]

Vapor Density ~5.6 (relative to air) [2][8]

Viscosity
Data available, temperature-

dependent
[1][9]

Refractive Index ~1.432 at 20 °C [2]

Autoignition Temperature ~223-227 °C (433-441 °F) [5][7]

Explosive Limits in Air 0.7 - 9.4% by volume [2][7]

Molecular Structure
The chemical structure of 1-(2-Butoxyethoxy)ethanol consists of a butyl group attached to a

diethylene glycol backbone. This amphiphilic nature, possessing both a hydrophobic alkyl chain

and hydrophilic ether and hydroxyl groups, is fundamental to its broad solvency.

Caption: Molecular structure of 1-(2-Butoxyethoxy)ethanol.
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Solubility Characteristics
1-(2-Butoxyethoxy)ethanol is notable for its miscibility with water and a wide array of organic

solvents.[2][10] It is soluble in alcohols, ketones, ethers, aromatic hydrocarbons, and

halogenated hydrocarbons.[2] This broad solvency makes it an excellent coupling agent and

mutual solvent for formulations containing otherwise immiscible components, such as oil and

water. Its ability to dissolve a variety of substances including oils, dyes, gums, and both natural

and synthetic resins is a key attribute.[2]

Safety and Handling
While possessing low volatility, proper safety precautions are essential when handling 1-(2-
Butoxyethoxy)ethanol. It is classified as a serious eye irritant.[11] Prolonged or repeated skin

contact may cause minor irritation.[2] Inhalation of high concentrations of vapor may lead to

respiratory tract irritation.[11][12] It is crucial to use this chemical in well-ventilated areas and to

wear appropriate personal protective equipment (PPE), including safety glasses or goggles and

chemical-resistant gloves.[13] It is incompatible with strong oxidizing agents and strong bases.

[2]

Applications in Research and Development
The unique physical properties of 1-(2-Butoxyethoxy)ethanol lend it to a multitude of

applications in research and industry:

Solvent Systems: Its high boiling point and low volatility make it an ideal solvent for

processes requiring slow evaporation, such as in the formulation of paints, coatings, and

printing inks.[14]

Chemical Synthesis: It serves as a reaction solvent for various chemical transformations,

particularly those requiring elevated temperatures.

Formulation Science: In drug development, it can be explored as a co-solvent or component

in topical and transdermal delivery systems, owing to its ability to solubilize a wide range of

active pharmaceutical ingredients (APIs).

Cleaning and Surface Treatment: It is a component in many industrial and household

cleaners due to its effectiveness in dissolving oils and greases.
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Experimental Protocols for Property Determination
The physical properties outlined in this guide are determined through standardized

experimental methodologies. While specific protocols for this compound are not detailed here,

the general approaches are well-established:

Purity and Identification (Gas Chromatography - GC):

Principle: Separates components of a mixture based on their differential partitioning

between a stationary phase and a mobile gas phase.

Methodology: A small sample is injected into the GC instrument. The retention time, the

time it takes for the compound to travel through the column, is characteristic of the

substance and can be used for identification. The area under the peak is proportional to

the concentration, allowing for purity assessment.[6]

Density Measurement (Pycnometry or Oscillating U-tube):

Principle: Determines the mass of a known volume of the liquid at a specific temperature.

Methodology: A pycnometer (a flask with a specific volume) is weighed empty, then filled

with the sample and weighed again. The density is calculated by dividing the mass of the

liquid by its volume. Modern instruments often use an oscillating U-tube, where the

oscillation frequency is related to the density of the sample.[9]

Viscosity Measurement (Viscometry):

Principle: Measures a fluid's resistance to flow.

Methodology: Various types of viscometers can be used, such as capillary viscometers

(measuring the time for a known volume of liquid to flow through a capillary) or rotational

viscometers (measuring the torque required to rotate a spindle in the fluid).[9]

Refractive Index Measurement (Refractometry):

Principle: Measures how much light is bent, or refracted, when it enters the liquid. This is a

characteristic property of a substance.
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Methodology: A refractometer is used to measure the refractive index. A drop of the

sample is placed on the prism, and the instrument measures the angle at which light is

refracted.[9]

Caption: General experimental workflow for physical property determination.

Conclusion
1-(2-Butoxyethoxy)ethanol is a valuable solvent with a well-characterized set of physical

properties that are critical to its diverse applications. Its high boiling point, broad solvency, and

miscibility with both aqueous and organic systems make it a compound of interest for

researchers and formulation scientists. A comprehensive understanding of its physical

characteristics, coupled with adherence to appropriate safety protocols, is essential for

leveraging its full potential in scientific and industrial settings.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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